Cas no 132745-04-1 (7-nitro-1H-indole-3-sulfonamide)

• Product Name: 7-nitro-1H-indole-3-sulfonamide
• CAS No: 132745-04-1
• MF: C₈H₇N₃O₄S
• MW: 241.223880052567
• CID: 6160429
• PubChem ID: 14736091
• Update Time: 2025-06-11

7-nitro-1H-indole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 7-nitro-1H-indole-3-sulfonamide
• 132745-04-1
• EN300-1275587

• Inchi： 1S/C8H7N3O4S/c9-16(14,15)7-4-10-8-5(7)2-1-3-6(8)11(12)13/h1-4,10H,(H2,9,14,15)
• InChI Key： NQJAKBSYWHWXHR-UHFFFAOYSA-N
• SMILES： S(C1=CNC2C(=CC=CC1=2)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Exact Mass: 241.01572689g/mol
• Monoisotopic Mass: 241.01572689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 130Ų

Additional information on 7-nitro-1H-indole-3-sulfonamide

7-Nitro-1H-Indole-3-Sulfonamide (CAS No. 132745-04-1): A Comprehensive Overview

7-Nitro-1H-indole-3-sulfonamide (CAS No. 132745-04-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are widely used in drug development due to their versatile biological activities. The indole ring system, a heterocyclic structure, is a key feature of this molecule, contributing to its unique chemical properties and bioactivity.

The sulfonamide group in 7-nitro-1H-indole-3-sulfonamide plays a crucial role in its interactions with biological systems. Sulfonamides are known for their ability to form hydrogen bonds, which enhances their solubility and bioavailability. Additionally, the nitro group attached at the 7-position of the indole ring introduces electron-withdrawing effects, further modulating the compound's chemical reactivity and pharmacokinetic properties.

Recent studies have highlighted the potential of 7-nitro-1H-indole-3-sulfonamide as a promising candidate in the development of novel therapeutic agents. For instance, research has demonstrated its ability to inhibit certain enzymes involved in inflammatory processes, suggesting its potential application in anti-inflammatory therapies. Furthermore, the compound has shown selective activity against specific cancer cell lines, indicating its potential role in oncology.

The synthesis of 7-nitro-1H-indole-3-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the nitro group onto the indole ring is typically achieved through nitration reactions, while the sulfonamide group is introduced via nucleophilic substitution or coupling reactions. These methods ensure high yields and purity, making the compound suitable for both research and potential commercial applications.

In terms of pharmacokinetics, 7-nitro-1H-indole-3-sulfonamide exhibits favorable absorption profiles in preclinical models. Its solubility and permeability characteristics suggest that it could be administered orally, which is a significant advantage in drug development. However, further studies are required to fully understand its metabolic pathways and bioavailability in humans.

The structural versatility of 7-nitro-1H-indole-3-sulfonamide allows for extensive modification to optimize its therapeutic potential. Researchers are currently exploring analogs with different substituents on the indole ring to enhance selectivity and reduce off-target effects. These efforts are supported by computational modeling techniques, which provide insights into the molecular interactions that govern the compound's activity.

In conclusion, 7-nitro-1H-indole-3-sulfonamide (CAS No. 132745-04-1) represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its unique chemical structure, combined with recent advances in synthetic and pharmacological research, positions it as a promising candidate for future drug development.